Cas no 750633-44-4 ((2-ethylphenyl)-(2-methoxyphenyl)methanone)

• Product Name: (2-ethylphenyl)-(2-methoxyphenyl)methanone
• CAS No: 750633-44-4
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1776777
• PubChem ID: 24722758
• Update Time: 2025-05-24

(2-ethylphenyl)-(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-2'-METHOXYBENZOPHENONE
• (2-ethylphenyl)-(2-methoxyphenyl)methanone
• LogP
• MFCD01311518
• DTXSID00641452
• (2-Ethylphenyl)(2-methoxyphenyl)methanone
• AKOS016018360
• 750633-44-4

• MDL： MFCD01311518
• Inchi： 1S/C16H16O2/c1-3-12-8-4-5-9-13(12)16(17)14-10-6-7-11-15(14)18-2/h4-11H,3H2,1-2H3
• InChI Key： JSOMBRTXVWAKFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2-ethylphenyl)-(2-methoxyphenyl)methanone

Introduction to (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone (CAS No. 750633-44-4)

The compound (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone, with the CAS registry number 750633-44-4, is a significant molecule in the field of organic chemistry and materials science. This compound, often referred to as EPM methanone, is a derivative of acetophenone, characterized by its unique substitution pattern on the aromatic rings and its ketonic functional group. The molecule consists of two aromatic rings: one substituted with an ethyl group at the 2-position and the other with a methoxy group at the 2-position, connected by a methanone group.

The synthesis of (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes and green chemistry have led to more efficient and environmentally friendly synthesis routes. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, the application of transition metal catalysts, such as palladium complexes, has enabled selective coupling reactions that are crucial for constructing the molecule's complex architecture.

The biological activities of (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone have garnered considerable attention in the pharmaceutical industry. Studies have demonstrated that this compound exhibits antimicrobial properties, particularly against Gram-positive bacteria and certain fungal strains. Furthermore, research into its anticancer potential has revealed promising results, with the compound showing selective cytotoxicity against various cancer cell lines while sparing normal cells to a significant extent.

In terms of applications, (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone finds utility in diverse fields, including agricultural chemistry and materials science. In agriculture, its antimicrobial properties make it a candidate for developing eco-friendly pesticides and fungicides. In materials science, the compound serves as a precursor for synthesizing advanced materials such as polyaromatic polymers and nanomaterials with tailored electronic properties.

Recent research has also focused on the environmental impact of (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone, particularly its biodegradation pathways and ecological fate. Studies conducted under simulated environmental conditions suggest that the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This finding is crucial for assessing its safety profile and ensuring sustainable use in industrial applications.

The future prospects for (2-Ethylphenyl)-(2-Methoxyphenyl)Methanone are promising, with ongoing research aimed at expanding its applications in drug discovery and material synthesis. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for this versatile compound, further solidifying its role in modern chemical research.